2-{[4-Methyl-3-(piperidine-1-sulfonyl)phenyl]amino}-1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one

• IUPAC Name: 2-(4-methyl-3-piperidin-1-ylsulfonylanilino)-1-(4-prop-2-ynylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C21H30N4O3S/c1-3-9-23-12-14-24(15-13-23)21(26)17-22-19-8-7-18(2)20(16-19)29(27,28)25-10-5-4-6-11-25/h1,7-8,16,22H,4-6,9-15,17H2,2H3
• InChI Key: CDDKRTZMVJKOND-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NCC(=O)N2CCN(CC2)CC#C)S(=O)(=O)N3CCCCC3
• Molecular Formula: C21H30N4O3S
• Molecular Weight: 418.6 g/mol

Description

The compound contains several functional groups including a piperidine ring, a piperazine ring, an amide group, and a prop-2-yn-1-yl group. Piperidine and piperazine rings are common in pharmaceutical compounds and play a significant role in the pharmaceutical industry.

Synthesis Analysis

While specific synthesis methods for this compound are not available, general methods for synthesizing compounds with similar functional groups involve reactions like hydrogenation, cyclization, cycloaddition, annulation, and amination.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. Detailed structural analysis would require techniques like NMR spectroscopy.

Future Directions

Future research could focus on synthesizing this compound and studying its physical and chemical properties, reactivity, and potential biological activity. It could also be interesting to explore its potential applications in the pharmaceutical industry.